Lithium (methylsulfanyl)[bis(trimethylsilyl)]methanide

• CAS No.: 62762-43-0
• Molecular Formula: C8H21LiSSi2
• Molecular Weight: 212.5 g/mol
• IUPAC Name: lithium;trimethyl-[methylsulfanyl(trimethylsilyl)methyl]silane
• InChI: InChI=1S/C8H21SSi2.Li/c1-9-8(10(2,3)4)11(5,6)7;/h1-7H3;/q-1;+1
• InChI Key: RYSNQTIEZBDPAH-UHFFFAOYSA-N
• Canonical SMILES: [Li+].C[Si](C)(C)[C-]([Si](C)(C)C)SC

Description

Lithium (methylsulfanyl)[bis(trimethylsilyl)]methanide is an organolithium compound that has garnered attention in the field of organometallic chemistry. This compound is known for its unique structure, which includes a lithium atom bonded to a methanide group substituted with a methylsulfanyl group and two trimethylsilyl groups. The presence of these groups imparts distinct chemical properties to the compound, making it valuable in various synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of lithium (methylsulfanyl)[bis(trimethylsilyl)]methanide typically involves the reaction of a suitable precursor with a lithium reagent. One common method is the deprotonation of a precursor compound, such as bis(trimethylsilyl)methane, using a strong base like n-butyllithium. The reaction can be carried out in an inert atmosphere to prevent unwanted side reactions. The general reaction is as follows:

$$\text{(CH}_3$$(CH3​